2,4,6-Tribromoanisole 2,4,6-Tribromoanisole 2,4,6-Tribromoanisole has been reported to cause cork taint in wines and vortex assisted liquid-liquid microextraction (VALLME) method for its determination has been developed. It is a musty-smelling metabolite of fungicide 2,4,6-tribromophenol. Determination of 2,4,6-trichloroanisole in wine at low ngL-1 levels by gas chromatography-high-resolution mass spectrometry (GC-HRMS) method has been repoted.

Brand Name: Vulcanchem
CAS No.: 607-99-8
VCID: VC21178773
InChI: InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
SMILES: COC1=C(C=C(C=C1Br)Br)Br
Molecular Formula: C7H5Br3O
Molecular Weight: 344.83 g/mol

2,4,6-Tribromoanisole

CAS No.: 607-99-8

Cat. No.: VC21178773

Molecular Formula: C7H5Br3O

Molecular Weight: 344.83 g/mol

* For research use only. Not for human or veterinary use.

2,4,6-Tribromoanisole - 607-99-8

Specification

Description 2,4,6-Tribromoanisole has been reported to cause cork taint in wines and vortex assisted liquid-liquid microextraction (VALLME) method for its determination has been developed. It is a musty-smelling metabolite of fungicide 2,4,6-tribromophenol. Determination of 2,4,6-trichloroanisole in wine at low ngL-1 levels by gas chromatography-high-resolution mass spectrometry (GC-HRMS) method has been repoted.

CAS No. 607-99-8
Molecular Formula C7H5Br3O
Molecular Weight 344.83 g/mol
IUPAC Name 1,3,5-tribromo-2-methoxybenzene
Standard InChI InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
Standard InChI Key YXTRCOAFNXQTKL-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1Br)Br)Br
Canonical SMILES COC1=C(C=C(C=C1Br)Br)Br
Boiling Point 298.0 °C
298 °C
Colorform Needles from ethanol
Melting Point 88.0 °C
88 °C

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